N-(3,4-dimethoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C22H21N3O5S2/c1-14-5-7-15(8-6-14)21-23-22(30-24-21)20-19(11-12-31-20)32(26,27)25(2)16-9-10-17(28-3)18(13-16)29-4/h5-13H,1-4H3
• InChI Key: OKYUKWJGPOITJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C=CS3)S(=O)(=O)N(C)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H21N3O5S2
• Molecular Weight: 471.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiophene, an oxadiazole, and a sulfonamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and oxadiazole rings would likely make the molecule planar or nearly planar, while the sulfonamide group could introduce some degree of flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group could make the compound polar and potentially soluble in water, while the thiophene and oxadiazole rings could contribute to its stability and rigidity.

Scientific Research Applications

Catalysis and Organic Synthesis

• The compound has been investigated as a potential bioactive molecule. Researchers have applied a catalytic protocol using ionic organic solids (such as 1,3-bis(carboxymethyl)imidazolium chloride) to prepare this compound via Michael addition of N-heterocycles to chalcones. .

Biological Effects and Medicinal Chemistry

• Nitrogen-containing heteroarenes are essential components in natural products and synthetic compounds. Triazole derivatives, including the compound , exhibit diverse biological effects due to their structural characteristics. .
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NF-κB Inhibition and Anticancer Research

• N-(tetrahydroquinolin-1-yl) amide derivatives, which share structural similarities with our compound, have been studied as NF-κB inhibitors. .

Metabolic and Immunological Diseases

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Neuroinflammation and Brain Disorders

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Muscle Relaxant and Papaverin Synthesis

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it showed promise as a drug, future research could focus on optimizing its structure for better efficacy and safety.